VUF11418

• Molecular Formula: C25H31I2N
• Molecular Weight: 599.3 g/mol
• InChI: InChI=1S/C25H31IN.HI/c1-25(2)21-14-13-20(23(25)15-21)17-27(3,4)16-18-9-11-19(12-10-18)22-7-5-6-8-24(22)26;/h5-13,21,23H,14-17H2,1-4H3;1H/q+1;/p-1/t21-,23-;/m0./s1
• InChIKey: UHSBTJDUAWBQGE-IUQUCOCYSA-M

VUF11418: Biased CXCR3 Agonist

VUF11418 is a synthetic, small-molecule agonist of the C-X-C chemokine receptor 3 (CXCR3), a G protein-coupled receptor (GPCR) central to immune cell migration and inflammatory responses. It belongs to a class of biaryl-type ligands discovered through structure-activity relationship (SAR) studies [1]. Crucially, VUF11418 is characterized as a G protein-biased agonist, preferentially activating Gαi-mediated signaling pathways over β-arrestin recruitment pathways, in contrast to other tool compounds and the endogenous chemokine CXCL11 [2]. This functional selectivity makes it a critical chemical probe for dissecting the distinct signaling consequences of CXCR3 activation.

G protein-biased CXCR3 agonist probe, selectively activating Gαi over β-arrestin pathways

Non-peptidomimetic small-molecule scaffold for biased GPCR signaling dissection

Reported to avoid pro-inflammatory chemotaxis endpoints in contact hypersensitivity models

• [1] Wijtmans, M., Verzijl, D., Leurs, R., de Esch, I. J., & Smit, M. J. (2012). Chemical subtleties in small-molecule modulation of peptide receptor function: the case of CXCR3 biaryl-type ligands. Journal of Medicinal Chemistry, 55(23), 10572–10583. View Source
• [2] Smith, J. S., Nicholson, L. T., Suwanpradid, J., Glenn, R. A., Knape, N. M., Alagesan, P., Gundry, J. N., Wehrman, T. S., Atwater, A. R., Gunn, M. D., MacLeod, A. S., & Rajagopal, S. (2018). Biased agonists of the chemokine receptor CXCR3 differentially control chemotaxis and inflammation. Science Signaling, 11(555), eaaq1075. View Source

VUF11418: Signaling Bias Prevents Substitution

CXCR3 agonists are not functionally interchangeable because they exhibit 'biased agonism', where different ligands stabilize distinct receptor conformations, leading to the activation of specific intracellular signaling pathways while sparing others [1]. For instance, substituting VUF11418 with its structural analog VUF10661 or the endogenous ligand CXCL11 would profoundly alter the experimental outcome. VUF11418 acts as a G protein-biased agonist, whereas VUF10661 is a β-arrestin-biased agonist, and CXCL11 activates both pathways [1]. This bias has direct physiological consequences, as G protein-biased signaling via VUF11418 does not promote T cell chemotaxis or exacerbate inflammation in vivo, in stark contrast to β-arrestin-biased agonists [1]. Therefore, generic substitution negates the ability to probe specific signaling cascades and can invert a phenotypic response.

VUF11418 VUF10661 β-arrestin-biased analog may induce chemotaxis and inflammatory endpoints not observed with G protein bias, inverting experimental outcomes.

VUF11418 CXCL11 Endogenous ligand activates both G protein and β-arrestin pathways, limiting pathway-specific interpretation.

VUF11418 Other CXCR3 agonists Lack of functional selectivity data may shift reported signaling bias and cellular readouts.

• [1] Smith, J. S., Nicholson, L. T., Suwanpradid, J., Glenn, R. A., Knape, N. M., Alagesan, P., Gundry, J. N., Wehrman, T. S., Atwater, A. R., Gunn, M. D., MacLeod, A. S., & Rajagopal, S. (2018). Biased agonists of the chemokine receptor CXCR3 differentially control chemotaxis and inflammation. Science Signaling, 11(555), eaaq1075. View Source

VUF11418: Quantitative Evidence

G Protein-Biased vs. β-Arrestin Signaling

VUF11418 demonstrates clear G protein pathway bias at CXCR3 compared to the closely related small-molecule agonist VUF10661. In a TGF-α shedding assay for Gαi activation, VUF11418 induced a maximum G protein signal comparable to the endogenous agonist CXCL11, while VUF10661 was significantly less efficacious (P < 0.05) [1]. Conversely, VUF11418 induced significantly less β-arrestin2 recruitment than VUF10661, with the signal expressed as a percentage of the CXCL11-induced response [1]. This functional selectivity provides a unique tool to isolate G protein-mediated signaling from β-arrestin-mediated signaling.

Signaling Bias

Head-to-head

G protein signal comparable to CXCL11 (100%); β-arrestin2 recruitment lower than VUF10661 (P<0.05).

Supports G protein pathway-specific interpretation, uncouples β-arrestin-mediated responses.

HEK293T cells transiently expressing CXCR3; TGF-α shedding and BRET assays.

Evidence Dimension	Signaling Bias (Gαi Activation vs. β-arrestin2 Recruitment)
Target Compound Data	G protein signal comparable to 100% of CXCL11 response; β-arrestin2 recruitment significantly lower than VUF10661 (P < 0.05). In a cAMP inhibition assay, VUF11418 also demonstrated greater cAMP inhibition compared to VUF10661 [2].
Comparator Or Baseline	VUF10661: Significantly lower G protein signal than VUF11418 (P < 0.05); Significantly higher β-arrestin2 recruitment. The endogenous agonist CXCL11 was used as a 100% control for both pathways.
Quantified Difference	Statistically significant separation of pathway activation (P < 0.05), with VUF11418 selectively activating the G protein pathway and VUF10661 preferentially activating the β-arrestin pathway.
Conditions	HEK293T cells transiently expressing CXCR3; TGF-α shedding assay for Gαi activation; BRET assay for β-arrestin2 recruitment; cAMP inhibition assay.

Why This Matters

This allows researchers to directly link a specific physiological response (e.g., lack of T cell chemotaxis) to the G protein pathway, which is impossible with unbiased agonists or β-arrestin-biased compounds.

• [1] Smith, J. S., Nicholson, L. T., Suwanpradid, J., Glenn, R. A., Knape, N. M., Alagesan, P., Gundry, J. N., Wehrman, T. S., Atwater, A. R., Gunn, M. D., MacLeod, A. S., & Rajagopal, S. (2018). Biased agonists of the chemokine receptor CXCR3 differentially control chemotaxis and inflammation. Science Signaling, 11(555), eaaq1075. View Source
• [2] Saha, S., Sano, F.K., Sharma, S., Ganguly, M., Dalal, A., Mishra, S., Tiwari, D., Akasaka, H., Kobayashi, T.A., Roy, N., Zaidi, N., Itoh, Y., Leurs, R., Banerjee, R., Shihoya, W., Nureki, O., Shukla, A.K. (2025). Structural visualization of small molecule recognition by CXCR3 uncovers dual-agonism in the CXCR3-CXCR7 system. Nature Communications, 16, 3047. View Source

No Pro-Inflammatory T Cell Chemotaxis

The functional signaling bias of VUF11418 translates into distinct in vivo outcomes. In a contact hypersensitivity model of inflammation, topical application of 50 μM VUF11418 did not worsen ear swelling, unlike the β-arrestin-biased agonist VUF10661 which significantly increased inflammation at the same concentration (P < 0.05) [1]. This difference is mechanistically supported by a chemotaxis assay where 1 μM VUF11418 did not cause statistically significant migration of effector/memory CD8+CD44+ T cells, in contrast to VUF10661 which induced robust chemotaxis [1].

Cellular Outcomes

Head-to-head

50 μM topical VUF11418 did not increase ear thickness; 1 μM did not induce CD8+ T cell migration vs. VUF10661 (P<0.05).

G protein-biased agonism did not promote chemotaxis or inflammatory endpoints in reported models.

Contact hypersensitivity mouse model; ex vivo T cell chemotaxis assay.

Evidence Dimension	In vivo Inflammation and T Cell Chemotaxis
Target Compound Data	50 μM topical VUF11418: No significant increase in ear thickness (inflammation). 1 μM VUF11418: No statistically significant T cell chemotaxis compared to baseline (0 nM treatment).
Comparator Or Baseline	VUF10661: 50 μM topical application significantly increased ear thickness (P < 0.05). 1 μM VUF10661 induced robust T cell chemotaxis (P < 0.05 vs. VUF11418).
Quantified Difference	VUF11418 has a null or non-significant effect on these inflammatory and migratory parameters, whereas VUF10661 generates a significant pro-inflammatory and chemotactic response.
Conditions	In vivo: DNFB-induced contact hypersensitivity mouse model. Ex vivo: Chemotaxis assay of isolated CD8+CD44+ T cells from wild-type mice.

Why This Matters

Procuring VUF11418 is essential for studies aiming to understand CXCR3-mediated signaling without the confounding influence of pro-inflammatory β-arrestin pathways, which is impossible when selecting VUF10661 or the endogenous ligands.

• [1] Smith, J. S., Nicholson, L. T., Suwanpradid, J., Glenn, R. A., Knape, N. M., Alagesan, P., Gundry, J. N., Wehrman, T. S., Atwater, A. R., Gunn, M. D., MacLeod, A. S., & Rajagopal, S. (2018). Biased agonists of the chemokine receptor CXCR3 differentially control chemotaxis and inflammation. Science Signaling, 11(555), eaaq1075. View Source

First-in-Class Nonpeptidomimetic Agonist

VUF11418, alongside its structural analog VUF11222, is a first-in-class nonpeptidomimetic agonist of CXCR3, providing a validated chemical scaffold distinct from peptide-based ligands [1]. It binds to CXCR3 with a pKi of 7.2 and activates the receptor with a pEC50 of 6.0 in a [35S]GTPγS functional assay . This pharmacological profile establishes it as a high-affinity probe with a well-defined structure-activity relationship, unlike endogenous chemokines which are complex, multi-target proteins.

Binding & Potency

Class-level

pKi = 7.2, pEC50 = 6.0

Small-molecule scaffold with defined affinity supports chemical probe development.

Radioligand binding and [35S]GTPγS functional assay; data to verify in target assay context.

Evidence Dimension	Binding Affinity and Functional Potency
Target Compound Data	pKi = 7.2, pEC50 = 6.0
Comparator Or Baseline	VUF11222 (closest structural analog) and peptide chemokines (CXCL9, 10, 11). The original paper identifies both VUF11222 and VUF11418 as the first nonpeptidomimetic agonists, implying superiority in stability, tractability, and selectivity over endogenous proteins, though direct quantitative comparisons are not provided for all parameters.
Quantified Difference	Provides a specific, validated small-molecule starting point for chemical probe development, as opposed to endogenous peptide ligands which are not suitable for oral bioavailability or simple derivatization.
Conditions	Radioligand binding assay and [35S]GTPγS functional assay.

Why This Matters

For groups setting up screening assays or initiating a medicinal chemistry program, VUF11418 offers a small-molecule, non-peptide starting point with defined potency, unlike endogenous chemokines which are difficult to synthesize and have poor drug-like properties.

• [1] Wijtmans, M., Verzijl, D., Leurs, R., de Esch, I. J., & Smit, M. J. (2012). Chemical subtleties in small-molecule modulation of peptide receptor function: the case of CXCR3 biaryl-type ligands. Journal of Medicinal Chemistry, 55(23), 10572–10583. View Source

Distinct Orthosteric Binding Mode

Recent cryo-EM structures reveal that VUF11418 adopts a distinct 'linear' conformation within the orthosteric binding pocket of CXCR3, penetrating deeper into the receptor compared to VUF10661, which adopts an 'inverted U-shape'. This difference leads to a unique interaction network and a vertical distance in the binding pocket of ~3.8 Å versus ~4.3 Å for VUF10661 from the extracellular side [1]. These structural differences rationalize their distinct biased signaling profiles and provide a physical basis for functional selectivity that cannot be assumed for structurally similar but functionally divergent compounds.

Binding Mode

Head-to-head

Linear conformation, penetration depth ~3.8 Å vs. VUF10661 inverted U-shape at ~4.3 Å.

Distinct binding pose rationalizes signaling bias; aids structure-based design.

Cryo-EM structures (PDB: 8Y0H for VUF11418).

Evidence Dimension	Ligand Conformation and Position in the Orthosteric Binding Pocket
Target Compound Data	Adopts a 'linear' planar conformation, oriented at a 45° angle to the lipid bilayer plane. Penetrates to a vertical distance of ~3.8 Å.
Comparator Or Baseline	VUF10661: Adopts an 'inverted U-shape' conformation. Occupies a higher position in the pocket at a vertical distance of ~4.3 Å.
Quantified Difference	A difference in penetration depth of ~0.5 Å and a fundamentally different overall conformation (linear vs. bent), leading to distinct residue contacts.
Conditions	Cryo-electron microscopy (cryo-EM) structures of CXCR3 in complex with each agonist (PDB: 8Y0H for VUF11418).

Why This Matters

Understanding the structural basis of biased agonism is crucial for structure-based drug design. VUF11418 provides a unique structural template for G protein-biased signaling that is distinct from other available CXCR3-ligand complexes.

• [1] Saha, S., Sano, F.K., Sharma, S., Ganguly, M., Dalal, A., Mishra, S., Tiwari, D., Akasaka, H., Kobayashi, T.A., Roy, N., Zaidi, N., Itoh, Y., Leurs, R., Banerjee, R., Shihoya, W., Nureki, O., Shukla, A.K. (2025). Structural visualization of small molecule recognition by CXCR3 uncovers dual-agonism in the CXCR3-CXCR7 system. Nature Communications, 16, 3047. View Source

Dual CXCR3/CXCR7 Agonism

While originally developed as a CXCR3 agonist, VUF11418 was unexpectedly found to be a robust dual agonist for both CXCR3 and CXCR7 [1]. At CXCR7, it acts as a strong agonist for β-arrestin recruitment while being silent in G protein-coupling assays, mirroring the natural signaling bias of the receptor [1]. This dual activity is not observed with other selective probes like VUF11207, which is specific for CXCR7. The discovery of this dual agonism demonstrates that the compound can engage both receptors of the CXCR3-CXCR7 pair, providing a single chemical tool to study this critical signaling axis.

Dual Agonism

Class-level

Robust dual CXCR3/CXCR7 agonist; β-arrestin recruitment at CXCR7, silent in G protein assays.

Enables study of CXCR3-CXCR7 crosstalk; polypharmacology context.

Panel screening across all CXCRs; verify in relevant cell models.

Evidence Dimension	Receptor Selectivity Profile (CXCR3 vs. CXCR7 Agonism)
Target Compound Data	VUF11418 is a robust dual agonist of both CXCR3 and CXCR7, as measured by β-arrestin recruitment and cAMP signaling assays.
Comparator Or Baseline	VUF11207: A previously characterized selective agonist for CXCR7. VUF10661: Another CXCR3 agonist that was also found to be a dual agonist of CXCR7.
Quantified Difference	This introduces an unexpected layer of polypharmacology where the compound is active at both CXCR3 and CXCR7, unlike receptor-selective probes, making it a unique tool for studying the integrated functions of this receptor pair.
Conditions	Panel screening of all CXCRs for cAMP, GoB dissociation, and β-arrestin1/2 recruitment.

Why This Matters

This dual agonism makes VUF11418 an invaluable tool for exploring the functional crosstalk between CXCR3 and CXCR7, a receptor pair sharing the same natural agonist, CXCL11, and co-expressed in various immune and tumor microenvironments.

• [1] Saha, S., Sano, F.K., Sharma, S., Ganguly, M., Dalal, A., Mishra, S., Tiwari, D., Akasaka, H., Kobayashi, T.A., Roy, N., Zaidi, N., Itoh, Y., Leurs, R., Banerjee, R., Shihoya, W., Nureki, O., Shukla, A.K. (2025). Structural visualization of small molecule recognition by CXCR3 uncovers dual-agonism in the CXCR3-CXCR7 system. Nature Communications, 16, 3047. View Source

VUF11418: Research Applications

Decoupling G Protein and β-Arrestin Signals

Researchers studying CXCR3-mediated immune cell function can use VUF11418 to selectively activate G protein pathways (e.g., cAMP inhibition) while avoiding β-arrestin-mediated chemotaxis and inflammation [1]. This is critical for target validation studies aiming to develop therapeutics that promote beneficial G protein effects without triggering pro-inflammatory side effects.

Non-Peptide Starting Point for Anti-Inflammatory Drugs

As a first-in-class nonpeptidomimetic agonist with a defined structure-activity relationship (SAR) and the unique ability to not worsen inflammation in a contact hypersensitivity model [1][2], VUF11418 serves as an ideal chemical starting point for medicinal chemistry campaigns focused on developing oral, small-molecule therapies for inflammatory and autoimmune diseases.

Structural Tool for Biased GPCR States

The cryo-EM structure of VUF11418 bound to CXCR3 reveals a distinct, linear binding mode that stabilizes an active, G protein-coupled state [3]. This high-resolution structural template (PDB: 8Y0H) enables structure-based drug design, molecular dynamics simulations, and virtual screening for novel biased ligands, which cannot be achieved with the structurally distinct VUF10661.

CXCR3-CXCR7 Signaling Axis Crosstalk

The discovered dual agonism of VUF11418 at both CXCR3 and CXCR7 [3] makes it a premier probe for studying the integrated roles of these receptors within the tumor microenvironment or in leukocyte trafficking. This is particularly relevant given that both receptors share the natural agonist CXCL11 and are co-expressed in many pathophysiological contexts.

Application

Selection Property

Validation Focus

Biased GPCR signaling research

G protein-biased CXCR3 agonism without β-arrestin recruitment

Pathway-specific cAMP/β-arrestin recruitment assays

Non-peptidomimetic chemical probe development

Small-molecule scaffold with defined pKi/pEC50

Binding and functional assays, SAR characterization

Structural biology of biased agonism

Distinct linear binding mode in CXCR3 orthosteric site

Cryo-EM or molecular modeling comparisons with unbiased ligands

Chemokine receptor crosstalk studies

Dual CXCR3/CXCR7 agonism profile

Receptor selectivity panel and functional readouts

• [1] Smith, J. S., Nicholson, L. T., Suwanpradid, J., Glenn, R. A., Knape, N. M., Alagesan, P., Gundry, J. N., Wehrman, T. S., Atwater, A. R., Gunn, M. D., MacLeod, A. S., & Rajagopal, S. (2018). Biased agonists of the chemokine receptor CXCR3 differentially control chemotaxis and inflammation. Science Signaling, 11(555), eaaq1075. View Source
• [2] Wijtmans, M., Verzijl, D., Leurs, R., de Esch, I. J., & Smit, M. J. (2012). Chemical subtleties in small-molecule modulation of peptide receptor function: the case of CXCR3 biaryl-type ligands. Journal of Medicinal Chemistry, 55(23), 10572–10583. View Source
• [3] Saha, S., Sano, F.K., Sharma, S., Ganguly, M., Dalal, A., Mishra, S., Tiwari, D., Akasaka, H., Kobayashi, T.A., Roy, N., Zaidi, N., Itoh, Y., Leurs, R., Banerjee, R., Shihoya, W., Nureki, O., Shukla, A.K. (2025). Structural visualization of small molecule recognition by CXCR3 uncovers dual-agonism in the CXCR3-CXCR7 system. Nature Communications, 16, 3047. View Source